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Compound of Interest

Compound Name: cis-3-Hexenyl cis-3-hexenoate

Cat. No.: B1584964 Get Quote

This guide provides essential safety and logistical information for the proper disposal of cis-3-
Hexenyl cis-3-hexenoate, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Pre-Disposal Safety and Chemical Profile
Before initiating disposal, it is imperative to understand the characteristics of cis-3-Hexenyl
cis-3-hexenoate. Always consult the Safety Data Sheet (SDS) for the specific product in use.

[1]

Key Data Summary:

Below is a summary of quantitative data relevant to the safe handling and disposal of this

chemical.
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Property Value Citation(s)

CAS Number 61444-38-0 [2][3]

Molecular Formula C₁₂H₂₀O₂ [2][4]

Molecular Weight 196.29 g/mol [2][3]

Appearance Colorless Liquid [4]

Flash Point 111 °C (231.8 °F) [2]

Auto-ignition Temp. 274 °C [2]

Density ~0.907 g/mL at 25 °C [3]

Water Solubility Insoluble [5]

Storage Class 10 - Combustible liquids [3]

Transport Information

Not classified as dangerous

goods for transport (ADR/RID,

IMDG, IATA).

[2]

Environmental Note
Discharge into the

environment must be avoided.
[2]

Step-by-Step Disposal Protocol
The primary route for disposing of cis-3-Hexenyl cis-3-hexenoate is through a licensed

hazardous waste disposal service.[1][6] This chemical should not be discharged into drains,

water courses, or onto the ground.[2][7]

Experimental Protocol: Chemical Waste Segregation and Collection

This protocol outlines the standard procedure for preparing cis-3-Hexenyl cis-3-hexenoate for

disposal.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant

gloves, lab coat.[2][8]
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Designated hazardous waste container (in good condition, with a secure lid).[9]

Hazardous Waste Label.

Secondary containment bin.[9]

Procedure:

Don Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing appropriate PPE, including safety goggles and chemical-resistant gloves.[2][8]

Waste Identification: Classify cis-3-Hexenyl cis-3-hexenoate as a non-halogenated organic

solvent waste. Do not mix it with other waste categories like halogenated solvents, acids,

bases, or solid waste.[6][8]

Container Selection: Choose a suitable, leak-proof container that is compatible with the

chemical. The container must be in good condition with no cracks or leaks and have a

secure, tight-fitting lid.[9] It is often best to reuse the original container if it is in good

condition, or a clean, empty container designated for non-halogenated waste.[9]

Labeling: Affix a "Hazardous Waste" label to the container.[9] Clearly write the full chemical

name, "cis-3-Hexenyl cis-3-hexenoate," on the label.[8][9] Do not use abbreviations.[1] List

all constituents if it is a mixture.

Waste Transfer: Carefully transfer the waste into the labeled container in a well-ventilated

area, such as a chemical fume hood.[2][8] Keep the container closed except when adding

waste.[9]

Storage: Store the sealed waste container in a designated satellite accumulation area.[8]

The storage area should be away from ignition sources, as the material is combustible.[2]

Place the container within a secondary containment bin to prevent the spread of material in

case of a leak.[9]

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal company to schedule a pickup.[1][6]

Follow their specific procedures for waste collection.
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Disposal of Empty Containers:

Empty containers that held cis-3-Hexenyl cis-3-hexenoate must also be disposed of properly.

Triple Rinsing: Triple-rinse the empty container with a suitable solvent (e.g., ethanol or

acetone) capable of removing the chemical residue.[9]

Rinsate Collection: The solvent rinsate must be collected and treated as hazardous waste.[9]

Add the rinsate to your non-halogenated solvent waste container.

Final Disposal: After triple-rinsing and allowing the container to air dry, it may be disposed of

in the regular trash, provided all chemical residues have been removed.[9] Alternatively, the

packaging can be punctured to render it unusable and then disposed of in a sanitary landfill.

[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of cis-3-
Hexenyl cis-3-hexenoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1584964?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.chemicalbook.com/msds/cis-3-hexenyl-cis-3-hexenoate.pdf
https://www.benchchem.com/product/b1584964?utm_src=pdf-body
https://www.benchchem.com/product/b1584964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for cis-3-Hexenyl cis-3-hexenoate

Start: Chemical to be Disposed

Consult Safety Data Sheet (SDS)

Identify as Combustible Liquid,
Non-Halogenated Organic Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Select Compatible, Labeled
Hazardous Waste Container

Transfer Waste in
Ventilated Area (Fume Hood)

Store Sealed Container in
Secondary Containment

Contact EHS or Licensed
Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of cis-3-Hexenyl cis-3-hexenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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